A comprehensive model, i.e., a model that: (i) suitably captures the mechanical behaviour of various types of rubber-like materials; (ii) describes the constitutive behaviour of a subject rubber-like specimen under different deformation modes via a single set of model parameter values, and (iii) is parent to many of the existing models of distinct types, is presented in this paper for application to the finite deformation of incompressible isotropic rubber-like materials. The model breaks away from Rivlin’s principal invariants \(I_{i}\) and Valanis-Landel’s separable function of principal stretches \(\lambda _{i}\) representations, and instead adopts a general non-separable functional form \(W( \lambda _{1}, \lambda _{2}, \lambda _{3} )\), subject to the incompressibility constraint. By way of example, the application of the model to extant datasets from four types of rubber-like materials that exhibit discernible mechanical behaviours, namely natural unfilled and filled rubbers, hydrogels and (extremely) soft tissue specimens, will be considered. The favourable correlation between the model predictions and the considered experimental datasets, obtained via simultaneous fitting of the model to the data of various deformations, will be demonstrated. It will be shown that most of the landmark models in the literature including the \(W( I_{1}, I_{2} )\) form Mooney-Rivlin, the Gent-like limiting chain extensibility, the nonaffine tube and the separable principal stretches-based type Ogden models are all a special sub-set of the presented parent model, and are all recovered from this model. An important implication of the non-separable functional form of the model will be conferred, through a specific dataset, where the predictions of the separable functions prove inherently inadequate. The consequences of these improvements for a more accurate modelling of the finite deformation of incompressible isotropic rubber-like materials will also be discussed.

We review some works on non-classical boundary conditions, and loading devices inspired by discussions with late Professor J.L. Ericksen. For a circular contact area between a body and a linearly elastic, isotropic and homogeneous half space as a loading device, we estimate the constant in the classical Winkler’s expression of the normal surface traction at a point of the contact region in terms of the normal to the surface displacement of the same point. We also provide expressions for the tangential tractions at points of the common interface between the body and the loading device. The surface tractions are in general functionals of the contact surface displacements and their tangential derivatives. It is shown that many boundary conditions fall outside the usual definition of natural boundary conditions and may require special treatments in numerically solving boundary-value problems.

We study the spontaneous out-of-plane bending of a planar untwisted ribbon composed of nematic polymer networks activated by a change in temperature. Our theory accounts for both stretching and bending energies, which compete to establish equilibrium. We show that when equilibrium is attained these energy components obey a complementarity relation: one is maximum where the other is minimum. Moreover, we identify a bleaching regime: for sufficiently large values of an activation parameter (which measures the mismatch between the degrees of order in polymer organization in the reference and current configurations), the ribbon’s deformation is essentially independent of its thickness.

In the literature various notions of nonlocal curvature can be found. Here we propose a notion of nonlocal curvature tensor. This we do by generalizing an appropriate representation of the classical curvature tensor and by exploiting some analogies with certain fractional differential operators.

Lattice materials formed by hinged springs or linear elastic bonds may exhibit diverse anisotropy and asymmetry features of the overall elastic behavior depending on their unit cell configuration. The recently developed singum model transfers the force-displacement relationship of the springs in the lattice to the stress-strain relationship in the continuum particle, and provides the analytical form of tangential elasticity. When a pre-stress exists in the lattice, the stiffness tensor significantly changes due to the effect of the configurational stress; existing methods like the lattice spring method, relying on a scalar energy equivalence, are insufficient in such situations. Instead, a tensorial homogenization method with the new definition of singum stress and strain, should be preferred. Different lattice structures lead to different symmetries of the stiffness tensors, which are demonstrated by five lattices. When all bonds exhibit the same length, regular hexagonal, honeycomb, and auxetic lattices demonstrate that the stiffness changes from an isotropic to anisotropic, from symmetric to asymmetric tensor. When the central symmetry of the unit cell is not satisfied, the primitive cell will contain more than one singums and the Cauchy–Born rule fails by the loss of equilibrium of the single singum. A secondary stress is induced to balance the singums. Displacement gradient \(d_{ij}=u_{j,i}\) is proposed to replace strain in the constitutive law for the general case because \(d_{12}\) and \(d_{21}\) can produce different stress states. Although the hexagonal and honeycomb lattices may exhibit isotropic behavior, for general auxetic lattices, an anisotropic and asymmetric elastic tensor is obtained with the loss of both minor and major symmetry, which is also demonstrated in a square lattice with unbalanced central symmetry and a chiral lattice. The modeling procedure and results can be generalized to three dimensions and other lattices with the anisotropic and asymmetric stiffness.

Mechanical fields over thin elastic surfaces can develop singularities at isolated points and curves in response to constrained deformations (e.g., crumpling and folding of paper), singular body forces and couples, distributions of isolated defects (e.g., dislocations and disclinations), and singular metric anomaly fields (e.g., growth and thermal strains). With such concerns as our motivation, we model thin elastic surfaces as von Kármán plates and generalize the classical von Kármán equations, which are restricted to smooth fields, to fields which are piecewise smooth, and can possibly concentrate at singular curves, in addition to being singular at isolated points. The inhomogeneous sources to the von Kármán equations, given in terms of plastic strains, defect induced incompatibility, and body forces, are likewise allowed to be singular at isolated points and curves in the domain. The generalized framework is used to discuss the singular nature of deformation and stress arising due to conical deformations, folds, and folds terminating at a singular point.

Simple fiber reinforcing patterns can serve to guide deformations in specialized ways if the material experiences expansion due to some sort of swelling phenomenon. This occurs even when the only activation is via the material swelling itself; the fibers being a passive hyperelastic material embedded in a swellable hyperelastic matrix. Using anisotropic hyperelasticity where the usual incompressibility constraint is generalized to model swelling, we consider such fiber guided deformation in the context of a circular cylinder subject to uniform swelling. The material is taken to be transversely isotropic with a fiber pattern corresponding to helical spirals in each cross section. This paper extends previous work which had examined a traction free outer radius that expanded while the inner radius was held fixed. Because of the spiral pattern, the tube in these previous studies exhibited increasing twist as the swelling proceeded. The problem considered here takes both inner and outer radius as free surfaces, thus causing the amount of radial expansion itself to be unknown. It is found that the spiral fiber pattern again induces a twist, and that this pattern also influences the nature of the radial expansion.

We achieve neutrality of a double coated circular inhomogeneity embedded in an infinite matrix subjected to uniform in-plane stresses at infinity. The introduction of the double coated circular inhomogeneity does not disturb the original uniform in-plane stress distribution in the matrix. Consequently, we obtain exact representations of the effective transverse shear modulus and effective transverse Poisson’s ratio of double coated disk assemblages of various sizes completely replacing the matrix.

This paper is concerned with a linear theory of thermoelasticity without energy dissipation, where the second gradient of displacement and the second gradient of the thermal displacement are included in the set of independent constitutive variables. In particular, in the case of rigid heat conductors the present theory leads to a fourth order equation for temperature. First, the basic equations of the second gradient theory of thermoelasticity are presented. The boundary conditions for thermal displacement are derived. The field equations for homogeneous and isotropic solids are established. Then, a uniqueness result for the basic boundary-initial-value problems is presented. An existence theorem is established for the first boundary value problem. The problem of a concentrated heat source is investigated using a solution of Cauchy-Kowalewski-Somigliana type.

A thermomechanical large deformation Eulerian formulation of a multi-phase soft tissue model with homeostasis and phase transformation has been developed. The model has been simplified by considering a single velocity field and a single temperature field with evolution equations for volume fractions of the phases which are not driven by diffusion. Specific constitutive equations are developed for an exponential form of the Helmholtz free energy. An example of spherical expansion of a three-phase material is considered in the absence of thermal effects. This example considers phase transformations from healthy tissue to a composite of healthy, diseased and necrotic tissues. Although much work is needed to model the mechanobiological aspects of the disease progress, this simplified model indicates that the state of the tissue at the onset of its non-zero volume fraction (i.e. when it begins to influence stress) can significantly effect the resulting stress distribution.